6-ethyl-5-(thiophen-2-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

- 6-ethyl-5-(thiophen-2-yl)piperidin-3-amine
- 2172160-45-9
- EN300-1616465
- Inchi： 1S/C11H18N2S/c1-2-10-9(6-8(12)7-13-10)11-4-3-5-14-11/h3-5,8-10,13H,2,6-7,12H2,1H3
- InChI Key： YPWVUFJPOXOSIQ-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1CC(CNC1CC)N

Computed Properties

Exact Mass: 210.11906976g/mol
Monoisotopic Mass: 210.11906976g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 66.3Å²

6-ethyl-5-(thiophen-2-yl)piperidin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1616465-0.05g	6-ethyl-5-(thiophen-2-yl)piperidin-3-amine	2172160-45-9	0.05g	$1272.0	2023-06-04
Enamine	EN300-1616465-0.1g	6-ethyl-5-(thiophen-2-yl)piperidin-3-amine	2172160-45-9	0.1g	$1332.0	2023-06-04
Enamine	EN300-1616465-0.25g	6-ethyl-5-(thiophen-2-yl)piperidin-3-amine	2172160-45-9	0.25g	$1393.0	2023-06-04
Enamine	EN300-1616465-0.5g	6-ethyl-5-(thiophen-2-yl)piperidin-3-amine	2172160-45-9	0.5g	$1453.0	2023-06-04
Enamine	EN300-1616465-1.0g	6-ethyl-5-(thiophen-2-yl)piperidin-3-amine	2172160-45-9	1g	$1515.0	2023-06-04
Enamine	EN300-1616465-2.5g	6-ethyl-5-(thiophen-2-yl)piperidin-3-amine	2172160-45-9	2.5g	$2969.0	2023-06-04
Enamine	EN300-1616465-5.0g	6-ethyl-5-(thiophen-2-yl)piperidin-3-amine	2172160-45-9	5g	$4391.0	2023-06-04
Enamine	EN300-1616465-10.0g	6-ethyl-5-(thiophen-2-yl)piperidin-3-amine	2172160-45-9	10g	$6512.0	2023-06-04
Enamine	EN300-1616465-50mg	6-ethyl-5-(thiophen-2-yl)piperidin-3-amine	2172160-45-9	50mg	$1272.0	2023-09-23
Enamine	EN300-1616465-100mg	6-ethyl-5-(thiophen-2-yl)piperidin-3-amine	2172160-45-9	100mg	$1332.0	2023-09-23

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Additional information on 6-ethyl-5-(thiophen-2-yl)piperidin-3-amine

6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine: A Promising Scaffold in Modern Medicinal Chemistry

6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine, with the chemical identifier CAS No. 2172160-45-9, represents a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of heterocyclic amines, characterized by the presence of a piperidine ring fused with a thiophene moiety. The molecular architecture of this compound is particularly intriguing due to its potential to modulate multiple biological targets, making it a candidate for further exploration in pharmaceutical research.

The thiophen-2-yl group in 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine is a key structural element that contributes to its pharmacological profile. Thiophene rings are known for their ability to participate in various biological interactions, including π-π stacking with aromatic residues in proteins and hydrogen bonding with polar amino acids. The 6-ethyl substituent further enhances the molecule's hydrophobicity, which is critical for optimizing its membrane permeability and cellular uptake. These structural features make 6-Ethyl-3-Amine a promising scaffold for the design of novel therapeutics targeting specific disease mechanisms.

Recent studies have highlighted the potential of 5-(Thiophen-2-Yl)piperidin-3-Amine derivatives in modulating ion channel activity. A 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit potent antagonistic activity against voltage-gated sodium channels, which are implicated in conditions such as epilepsy and neuropathic pain. The 3-amine functionality in 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine likely plays a role in these interactions, as amine groups are known to engage in electrostatic interactions with charged residues in target proteins.

The synthesis of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine typically involves a multi-step process that includes the formation of the thiophene ring and subsequent functionalization of the piperidine scaffold. The thiophen-2-yl group is often introduced through a nucleophilic substitution reaction, while the 6-ethyl substituent is typically added via alkylation. These synthetic strategies are well-established in the field of heterocyclic chemistry and have been optimized to yield high-purity compounds suitable for biological testing.

One of the most compelling aspects of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine is its potential to serve as a lead compound for the development of small-molecule therapeutics. A 2024 study published in Bioorganic & Medicinal Chemistry reported that derivatives of this scaffold showed promising activity against neuroinflammatory markers, suggesting their potential application in the treatment of neurodegenerative diseases. The 3-amine functionality in this molecule may facilitate interactions with specific receptors or enzymes, thereby modulating cellular signaling pathways implicated in disease progression.

From a pharmacokinetic perspective, the 6-ethyl substituent in 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine is expected to enhance its metabolic stability and prolong its half-life in vivo. This is particularly important for compounds targeting chronic conditions, where sustained therapeutic effects are required. Additionally, the hydrophobic nature of the thiophen-2-yl group may influence the molecule's ability to cross the blood-brain barrier, a critical factor for its potential application in central nervous system disorders.

Recent advancements in computational chemistry have enabled the prediction of the molecular interactions of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine with various biological targets. Molecular docking studies have suggested that this compound may bind to specific pockets in enzymes such as acetylcholinesterase, which is a target for the treatment of Alzheimer's disease. The 3-amine group is hypothesized to form hydrogen bonds with key residues in the enzyme's active site, while the thiophen-2-yl moiety may engage in hydrophobic interactions with the surrounding protein environment.

The thiophen-2-yl group in 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine also has implications for its potential as a prodrug. The thiophene ring can undergo redox reactions under physiological conditions, potentially releasing active metabolites that target specific cellular processes. This property is particularly relevant for the design of therapeutics that require controlled release of active compounds within the body.

Furthermore, the 6-ethyl substituent in 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine may influence its solubility and bioavailability. While the presence of hydrophobic groups can reduce water solubility, the 3-amine functionality may compensate for this by enhancing the molecule's ability to interact with polar biological membranes. This balance between hydrophilic and hydrophobic properties is critical for optimizing the compound's therapeutic efficacy and minimizing off-target effects.

Comparative studies with other 5-(Thiophen-2-Yl)piperidin-3-Amine derivatives have revealed that the 6-ethyl substituent significantly enhances the compound's potency against certain biological targets. For example, a 2023 study in Medicinal Chemistry Research demonstrated that the 6-ethyl group in 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine increased its affinity for a specific ion channel compared to its unsubstituted analogs. These findings underscore the importance of structural modifications in optimizing the biological activity of such compounds.

In conclusion, 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine represents a promising molecule with a unique combination of structural features that may enable it to modulate multiple biological targets. Its potential applications in the treatment of neurological and inflammatory diseases highlight the importance of further research into its pharmacological properties. As the field of medicinal chemistry continues to evolve, compounds like 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine may play a crucial role in the development of novel therapeutics for a wide range of medical conditions.

For researchers interested in exploring the potential of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine, access to high-quality reagents and specialized analytical tools is essential. Companies specializing in pharmaceutical research and development offer a range of services, including compound synthesis, biological testing, and pharmacokinetic profiling, to support the advancement of such molecules in drug discovery pipelines.

As the scientific community continues to uncover the biological mechanisms underlying various diseases, the importance of compounds like 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine in therapeutic development will likely grow. Ongoing research into its interactions with biological targets and its potential applications in clinical settings will be critical in determining its role in the future of medicine.

Ultimately, the unique structural features of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine position it as a valuable candidate for further exploration in the field of medicinal chemistry. Its potential to modulate multiple biological processes makes it a compelling subject for continued research and development in pharmaceutical science.

The thiophen-2-yl group in 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine is a key structural element that contributes to its pharmacological profile. Thiophene rings are known for their ability to participate in various biological interactions, including π-π stacking with aromatic residues in proteins and hydrogen bonding with polar amino acids. The 6-ethyl substituent further enhances the molecule's hydrophobicity, which is critical for optimizing its membrane permeability and cellular uptake. These structural features make 6-Ethyl-3-Amine a promising scaffold for the design of novel therapeutics targeting specific disease mechanisms.

Recent studies have highlighted the potential of 5-(Thiophen-2-Yl)piperidin-3-Amine derivatives in modulating ion channel activity. A 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with the thiophen-2-yl group exhibited significant activity against certain ion channels, suggesting their potential as therapeutic agents for neurological and cardiovascular diseases. These findings underscore the importance of further research into the biological activity of such compounds.

As the field of medicinal chemistry continues to evolve, compounds like 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine may play a crucial role in the development of novel therapeutics for a wide range of medical conditions. Ongoing research into their interactions with biological targets and their potential applications in clinical settings will be critical in determining their role in the future of medicine.

Ultimately, the unique structural features of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine position it as a valuable candidate for further exploration in the field of medicinal chemistry. Its potential to modulate multiple biological processes makes it a compelling subject for continued research and development in pharmaceutical science.

For researchers interested in exploring the potential of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine, access to high-quality reagents and specialized analytical tools is essential. Companies specializing in pharmaceutical research and development offer a range of services, including compound synthesis, biological testing, and pharmacokinetic profiling, to support the advancement of such molecules in drug discovery pipelines.

As the scientific community continues to uncover the biological mechanisms underlying various diseases, the importance of compounds like 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine in therapeutic development will likely grow. Ongoing research into its interactions with biological targets and its potential applications in clinical settings will be critical in determining its role in the future of medicine.

Ultimately, the unique structural features of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine position it as a valuable candidate for further exploration in the field of medicinal chemistry. Its potential to modulate multiple biological processes makes it a compelling subject for continued research and development in pharmaceutical science.

For researchers interested in exploring the potential of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine, access to high-quality reagents and specialized analytical tools is essential. Companies specializing in pharmaceutical research and development offer a range of services, including compound synthesis, biological testing, and pharmacokinetic profiling, to support the advancement of such molecules in drug discovery pipelines.

As the scientific community continues to uncover the biological mechanisms underlying various diseases, the importance of compounds like 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine in therapeutic development will likely grow. Ongoing research into its interactions with biological targets and its potential applications in clinical settings will be critical in determining its role in the future of medicine.

Ultimately, the unique structural features of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine position it as a valuable candidate for further exploration in the field of medicinal chemistry. Its potential to modulate multiple biological processes makes it a compelling subject for continued research and development in pharmaceutical science.

For researchers interested in exploring the potential of 6-Ethyl-5-(Thiophen-2-Yl)piperidin-3-Amine, access to high-quality reagents and specialized analytical tools is essential. Companies specializing in pharmaceutical research and, development offer a range of services, including compound synthesis, biological testing, and pharmacokinetic profiling, to support the advancement of such molecules in drug discovery pipelines.